molecular formula C18H22N2O3 B5619636 N-[3-(3,5-dimethylisoxazol-4-yl)propyl]chromane-3-carboxamide

N-[3-(3,5-dimethylisoxazol-4-yl)propyl]chromane-3-carboxamide

Cat. No. B5619636
M. Wt: 314.4 g/mol
InChI Key: CSPLRYKTWCITPE-UHFFFAOYSA-N
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Description

N-[3-(3,5-dimethylisoxazol-4-yl)propyl]chromane-3-carboxamide belongs to a class of organic compounds known for diverse biological activities. The structural components, such as the isoxazole and chromane rings, are common in many pharmacologically active molecules.

Synthesis Analysis

The synthesis of compounds with isoxazolyl and chromane moieties often involves multi-step organic reactions, starting from readily available precursors. For example, the synthesis of similar compounds involves reactions like acylation, amidation, and cyclization under specific conditions to achieve the desired structure (Reddy et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds in this category is typically confirmed using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods provide detailed information about the arrangement of atoms and the geometry of the molecule, which is crucial for understanding its reactivity and interactions (Prabhuswamy et al., 2016).

Chemical Reactions and Properties

Compounds with isoxazolyl and chromane structures undergo various chemical reactions, including electrophilic substitutions, nucleophilic additions, and cyclizations. These reactions are influenced by the electronic and steric properties of the functional groups present in the molecule (Gossage & Sadowy, 2005).

Physical Properties Analysis

The physical properties such as melting point, boiling point, solubility, and crystallinity of these compounds can be determined through various analytical techniques. These properties are essential for the compound's handling, formulation, and application in different fields (Ikemoto et al., 2005).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards different reagents, and stability under various conditions, are crucial for understanding the compound's behavior in chemical and biological systems. Studies on similar compounds provide insights into their reactivity patterns and mechanisms of reactions (Bandgar & Pandit, 2003).

properties

IUPAC Name

N-[3-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-3,4-dihydro-2H-chromene-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2O3/c1-12-16(13(2)23-20-12)7-5-9-19-18(21)15-10-14-6-3-4-8-17(14)22-11-15/h3-4,6,8,15H,5,7,9-11H2,1-2H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CSPLRYKTWCITPE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)CCCNC(=O)C2CC3=CC=CC=C3OC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[3-(3,5-dimethylisoxazol-4-yl)propyl]chromane-3-carboxamide

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